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Compound of Interest

Compound Name: Indacaterol xinafoate

CAS No.: 1000160-97-3

Cat. No.: B15616021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indacaterol is an ultra-long-acting β2-adrenergic receptor agonist (ultra-LABA) used in the

management of chronic obstructive pulmonary disease (COPD).[1][2][3][4][5] Its therapeutic

effect is mediated by the relaxation of bronchial smooth muscle, which is initiated by the

binding of Indacaterol to the β2-adrenergic receptor, a G-protein coupled receptor (GPCR).[5]

The subsequent activation of adenylyl cyclase leads to an increase in intracellular cyclic

adenosine monophosphate (cAMP).[5] Understanding the binding characteristics of Indacaterol

to its receptor is crucial for drug development and pharmacogenetic studies.[1]

These application notes provide a detailed protocol for a competitive radioligand binding assay

to determine the binding affinity of Indacaterol xinafoate and other β2-adrenergic receptor

agonists.
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The binding of an agonist like Indacaterol to the β2-adrenergic receptor initiates a signaling

cascade. The experimental workflow for a competitive radioligand binding assay is designed to

quantify the affinity of a test compound for the receptor.
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Experimental Workflow for Receptor Binding Assay

Quantitative Data Summary
The binding affinities of Indacaterol and other common β2-adrenergic receptor agonists are

summarized below. The inhibition constant (Ki) is a measure of the affinity of a ligand for a
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receptor; a lower Ki value indicates a higher affinity. pKi is the negative logarithm of the Ki

value.

Compound Receptor Ki (nM) pKi Source

Indacaterol β1-adrenoceptor - 7.36 [6][7]

β2-adrenoceptor - 5.48 [6][7]

Salmeterol β2-adrenoceptor 1.5 - [8]

β1-adrenoceptor/

β2-adrenoceptor

ratio

~1500 - [8]

Formoterol β2-adrenoceptor 7.6 - [9]

β1-adrenoceptor 319 6.5 [10]

Olodaterol β2-adrenoceptor - 9.14 [11]

Experimental Protocols
Membrane Preparation from Transfected Cells
This protocol describes the preparation of cell membranes from Chinese Hamster Ovary (CHO-

K1) cells stably expressing the human β2-adrenergic receptor.[12][13]

Materials:

CHO-K1 cells stably transfected with the human β2-adrenergic receptor

Phosphate-Buffered Saline (PBS), ice-cold

Lysis Buffer: 10 mM Tris-HCl, pH 7.4, 5 mM EDTA, with protease inhibitors added fresh

Storage Buffer: 50 mM Tris-HCl, pH 7.4, 0.5 mM EDTA, 10 mM MgCl2, 10% sucrose

Cell scraper

Dounce homogenizer
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High-speed centrifuge

Procedure:

Culture the transfected CHO-K1 cells to confluency in appropriate cell culture flasks.

Aspirate the culture medium and wash the cells twice with ice-cold PBS.

Add a small volume of Lysis Buffer to the flasks and incubate on ice for 15-20 minutes.

Scrape the cells from the flask surface and collect the cell suspension.

Homogenize the cell suspension with a Dounce homogenizer (approximately 20-30 strokes

on ice).

Centrifuge the homogenate at 500 x g for 10 minutes at 4°C to remove nuclei and unbroken

cells.

Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 30 minutes at 4°C to

pellet the membranes.[14]

Discard the supernatant and resuspend the membrane pellet in Storage Buffer.

Determine the protein concentration of the membrane preparation using a standard protein

assay (e.g., BCA assay).

Aliquot the membrane preparation and store at -80°C until use.[14][15]

Competitive Radioligand Binding Assay
This protocol is for a competitive binding assay to determine the Ki of Indacaterol xinafoate
using a radiolabeled antagonist, such as [¹²⁵I]Iodocyanopindolol ([¹²⁵I]CYP), and membranes

containing the β2-adrenergic receptor.

Materials:

Membrane preparation (from Protocol 1)

Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 0.1% BSA
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Radioligand: [¹²⁵I]Iodocyanopindolol ([¹²⁵I]CYP)

Unlabeled Ligand: Indacaterol xinafoate

Non-specific binding control: Propranolol (10 µM)

96-well microplates

Glass fiber filter mats (e.g., Whatman GF/C)

Cell harvester

Scintillation fluid

Microplate scintillation counter

Procedure:

Prepare serial dilutions of Indacaterol xinafoate in Assay Buffer.

In a 96-well microplate, add the following to each well in triplicate:

Total Binding: 25 µL Assay Buffer, 25 µL [¹²⁵I]CYP (at a concentration near its Kd, e.g., 50

pM), and 50 µL of membrane preparation (e.g., 10-20 µg protein).[14]

Non-specific Binding: 25 µL Propranolol (10 µM), 25 µL [¹²⁵I]CYP, and 50 µL of membrane

preparation.

Competition Binding: 25 µL of each Indacaterol xinafoate dilution, 25 µL [¹²⁵I]CYP, and 50

µL of membrane preparation.

Incubate the plate at 25°C for 60-90 minutes to reach equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filter mats using a cell

harvester.

Wash the filters three times with ice-cold Assay Buffer to remove unbound radioligand.

Dry the filter mats and place them in scintillation vials or a compatible microplate.
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Add scintillation fluid to each vial or well and allow to equilibrate.

Quantify the radioactivity on the filters using a microplate scintillation counter.

Data Analysis
Calculate the specific binding by subtracting the non-specific binding from the total binding.

Plot the percentage of specific binding against the logarithm of the Indacaterol xinafoate
concentration.

Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to

determine the IC50 value (the concentration of Indacaterol that inhibits 50% of the specific

radioligand binding).[14]

Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation:

Ki = IC50 / (1 + [L]/Kd)

Where:

[L] is the concentration of the radioligand used.

Kd is the dissociation constant of the radioligand for the receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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